3β,5α,6β-Trihydroxycholestane

• CAS No.: 1253-84-5
• Product Name: 3β,5α,6β-Trihydroxycholestane
• Molecular Formula: C27H48O3
• Molecular Weight: 420.7 g/mol
• IUPAC Name: (3S,5R,6R,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,5,6-triol
• Standard InChI: InChI=1S/C27H48O3/c1-17(2)7-6-8-18(3)21-9-10-22-20-15-24(29)27(30)16-19(28)11-14-26(27,5)23(20)12-13-25(21,22)4/h17-24,28-30H,6-16H2,1-5H3/t18-,19+,20+,21-,22+,23+,24-,25-,26-,27+/m1/s1
• Standard InChIKey: YMMFNKXZULYSOQ-RUXQDQFYSA-N
• Isomeric SMILES: C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H]([C@@]4([C@@]3(CC[C@@H](C4)O)C)O)O)C
• SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4(C3(CCC(C4)O)C)O)O)C
• Canonical SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4(C3(CCC(C4)O)C)O)O)C
• Physical Description: Solid
• Description: 5alpha, 6beta-Dihydroxycholestanol, also known as 3beta, 5alpha, 6beta-cholestanetriol or cholestane-3-beta, 5-alpha, 6-beta-triol, belongs to the class of organic compounds known as cholesterols and derivatives. Cholesterols and derivatives are compounds containing a 3-hydroxylated cholestane core. Thus, 5alpha, 6beta-dihydroxycholestanol is considered to be a sterol lipid molecule. 5alpha, 6beta-Dihydroxycholestanol is considered to be a practically insoluble (in water) and relatively neutral molecule. 5alpha, 6beta-Dihydroxycholestanol has been found throughout all human tissues, and has also been detected in multiple biofluids, such as feces and urine. Within the cell, 5alpha, 6beta-dihydroxycholestanol is primarily located in the membrane (predicted from logP) and cytoplasm. 5alpha, 6beta-Dihydroxycholestanol can be converted into 5alpha-cholestane.; 5alpha-cholestane-3beta,5,6beta-triol is a 3beta-hydroxy steroid, a 6beta-hydroxy steroid and a 5alpha-hydroxy steroid. It derives from a hydride of a 5alpha-cholestane.
• Synonyms: 5alpha-cholestane-3beta,5,6beta-triol; cholestane-3 beta,5 alpha,6 beta-triol; cholestane-3,5,6-triol; cholestane-3,5,6-triol, (3beta)-isomer; cholestane-3,5,6-triol, (3beta, 5alpha, 6alpha)-isomer; cholestane-3,5,6-triol, (3beta, 5alpha, 6beta)-isomer; cholestane-3,5,6-triol, (3beta, 5beta, 6beta)-isomer; cholestane-3,5,6-triol, (3beta, 6beta)-isome
• PubChem Compound: 91498
• Last Modified: Nov 11 2021